Methyl 2,4-difluorophenylglyoxylate

• Molecular Formula: C9H6F2O3
• Molecular Weight: 200.14 g/mol
• IUPAC Name: methyl 2-(2,4-difluorophenyl)-2-oxoacetate
• InChI: InChI=1S/C9H6F2O3/c1-14-9(13)8(12)6-3-2-5(10)4-7(6)11/h2-4H,1H3
• InChI Key: RWDDIFDGBNYGPM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=O)C1=C(C=C(C=C1)F)F

Description

Methyl 2,4-difluorophenylglyoxylate is a useful research compound. Its molecular formula is C9H6F2O3 and its molecular weight is 200.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 g (0.44 mol) of 1,3-difluorobenzene is dissolved at 20° C. in 135 ml of carbon disulfide with 73.5 g (0.55 mol) AlCl3 and then 55.15 g (0.45 mol) of methyl oxalate chloride is added and the mixture is stirred for 2.5 hours at 20° C. Ice-cold 2 N aqueous hydrochloric acid is added dropwise while cooling, extracted with ethyl acetate; the organic phase is washed with water and 10% aqueous Na2CO3 solution, dried over MgSO4, and evaporated to dryness. Yield: 38.0 g (43% of theory).